Cas no 32791-87-0 (Acetic acid,2-[4-chloro-2-(hydroxymethyl)phenoxy]-, sodium salt (1:1))

• Product Name: Acetic acid,2-[4-chloro-2-(hydroxymethyl)phenoxy]-, sodium salt (1:1)
• CAS No: 32791-87-0
• MF: C₉H₈ClNaO₄
• MW: 238.600193023682
• CID: 308813
• PubChem ID: 23674044
• Update Time: 2025-04-19

Acetic acid,2-[4-chloro-2-(hydroxymethyl)phenoxy]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[4-chloro-2-(hydroxymethyl)phenoxy]-, sodium salt (1:1)
• sodium,2-[4-chloro-2-(hydroxymethyl)phenoxy]acetate
• acetic ac<wbr>
• LogP
• Sodium [4-chloro-2-(hydroxymethyl)phenoxy]acetate
• Sodium 4-chloro-a-hydroxy-o-tolyloxyacetate
• RP-7194
• 32791-87-0
• DTXSID20186456
• Q27155671
• sodium;2-[4-chloro-2-(hydroxymethyl)phenoxy]acetate
• ACETIC ACID, 2-(4-CHLORO-2-(HYDROXYMETHYL)PHENOXY)-, SODIUM SALT (1:1)
• Cloxyfonac-sodium
• ACETIC ACID, ((4-CHLORO-.ALPHA.-HYDROXY-O-TOLYL)OXY)-, SODIUM SALT
• CHEBI:81983
• SODIUM (4-CHLORO-2-(HYDROXYMETHYL)PHENOXY)ACETATE
• Cloxyfonac-sodium [ISO]
• VR2B8SL880
• UNII-VR2B8SL880
• CLOXYFONAC SODIUM SALT
• C18819
• SCHEMBL1375502

• Inchi： 1S/C9H9ClO4.Na/c10-7-1-2-8(6(3-7)4-11)14-5-9(12)13;/h1-3,11H,4-5H2,(H,12,13);/q;+1/p-1
• InChI Key： KJBSWAMTBIEBMP-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=C(CO)C=1)OCC(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 238.00094
• Monoisotopic Mass: 238.0008807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.59